(2S,4R)-2-(Iodomethyl)-4-(4-methylphenyl)oxolane

• Molecular Formula: C12H15IO
• Molecular Weight: 302.15 g/mol
• IUPAC Name: (2S,4R)-2-(iodomethyl)-4-(4-methylphenyl)oxolane
• InChI: InChI=1S/C12H15IO/c1-9-2-4-10(5-3-9)11-6-12(7-13)14-8-11/h2-5,11-12H,6-8H2,1H3/t11-,12-/m0/s1
• InChI Key: LLQCYGMNTZFZBC-RYUDHWBXSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H]2C[C@H](OC2)CI
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(OC2)CI

Description

(2S,4R)-2-(Iodomethyl)-4-(4-methylphenyl)oxolane is a chiral oxolane (tetrahydrofuran) derivative substituted with an iodomethyl group at the 2-position and a para-methylphenyl group at the 4-position. Its stereochemistry (2S,4R) confers distinct conformational and electronic properties, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The iodine atom provides a handle for further functionalization (e.g., nucleophilic substitution), while the para-methylphenyl group enhances lipophilicity, influencing solubility and intermolecular interactions .

Preparation Methods

• The chemical synthesis of diterpenoid alkaloids is challenging due to their diverse and intricate structures.
• Recent research by Professor Yong Qin’s team at Sichuan University has focused on the total synthesis of various diterpenoid alkaloids using innovative strategies .
• Key synthetic routes involve oxidative dearomatization and Diels-Alder cycloaddition reactions.
• Specific conditions and reagents vary depending on the target compound, but these methods have successfully constructed six different diterpenoid alkaloids and their corresponding skeletons.

Chemical Reactions Analysis

• Diterpenoid alkaloids can undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents include oxidants (e.g., KMnO4), reducing agents (e.g., LiAlH4), and nucleophiles (e.g., Grignard reagents).
• Major products formed from these reactions include modified alkaloids with altered functional groups or stereochemistry.

Scientific Research Applications

• In chemistry, diterpenoid alkaloids serve as valuable synthetic targets due to their structural complexity.
• In biology, they exhibit diverse biological activities, making them relevant for drug discovery and natural product research.
• In medicine, some diterpenoid alkaloids have been investigated for their potential therapeutic effects.
• In industry, these compounds may inspire novel materials or serve as starting points for drug development.

Mechanism of Action

• The exact mechanism by which “(2S,4R)-2-(Iodomethyl)-4-(4-methylphenyl)oxolane” exerts its effects remains an active area of research.
• It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ in substituent positions, stereochemistry, or functional groups. Below is a detailed comparison based on available evidence:

(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane (CAS: 2059914-56-4)

• Key Differences: Substituent: The para-methylphenyl group in the target compound is replaced with a para-nitrophenyl group. Electronic Effects: The nitro group (-NO₂) is strongly electron-withdrawing, reducing electron density at the oxolane ring compared to the methyl group (-CH₃), which is electron-donating. This alters reactivity in electrophilic or nucleophilic reactions. Applications: Nitro-substituted analogs are often intermediates in explosives or agrochemicals, whereas methyl-substituted derivatives are more common in medicinal chemistry due to reduced toxicity .

(2S,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane

• Key Differences: Substituent Position: The methyl group is in the ortho position on the phenyl ring instead of para. Solubility: Ortho-substituted derivatives may exhibit lower aqueous solubility compared to para-substituted analogs due to increased molecular asymmetry .

(2R,4R)-2-(Iodomethyl)-4-(3-nitrophenyl)oxolane (CAS: 2059917-48-3)

• Key Differences :
  • Substituent Position : The nitro group is in the meta position.
  • Reactivity : Meta-substitution directs electrophilic attack to different positions on the phenyl ring, modifying downstream reaction pathways.
  • Thermal Stability : Nitro groups in meta positions may confer different thermal stability profiles compared to para-nitro or methyl-substituted analogs, impacting storage conditions .

Comparative Data Table

Compound Name	Substituent (Position)	Key Functional Group	Stereochemistry	Reactivity Profile	Typical Applications
(2S,4R)-2-(Iodomethyl)-4-(4-methylphenyl)oxolane	4-methyl (para)	Iodomethyl	2S,4R	High nucleophilic substitution	Pharmaceutical intermediates
(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane	4-nitro (para)	Iodomethyl	2R,4R	Electrophilic aromatic substitution	Agrochemical synthesis
(2S,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane	2-methyl (ortho)	Iodomethyl	2S,4R	Sterically hindered reactions	Specialty polymers
(2R,4R)-2-(Iodomethyl)-4-(3-nitrophenyl)oxolane	3-nitro (meta)	Iodomethyl	2R,4R	Directed electrophilic attack	Explosives precursors

Research Findings and Trends

• Stereochemical Impact: The (2S,4R) configuration in the target compound enhances chiral induction in catalytic processes compared to (2R,4R) analogs, as noted in studies on oxolane-based catalysts .
• Substituent Effects :
  • Para-methyl groups improve lipid membrane permeability, making the compound a candidate for CNS-targeted drugs.
  • Nitro-substituted analogs show higher reactivity in SN2 reactions due to electron-withdrawing effects but require stringent handling (e.g., P210 precautions for heat avoidance) .
• Safety Profiles : Methyl-substituted derivatives generally exhibit lower toxicity (LD₅₀ > 500 mg/kg in rodents) compared to nitro-substituted analogs, which require hazard statements for skin/eye irritation .

Biological Activity

The compound (2S,4R)-2-(Iodomethyl)-4-(4-methylphenyl)oxolane is a chiral oxolane derivative notable for its unique stereochemistry and functional groups. The presence of an iodomethyl group enhances its reactivity, making it a valuable intermediate in organic synthesis. This article explores the biological activity of this compound, focusing on its potential pharmacological applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C$_{12}$H$_{13}$IO
• Molecular Weight : 284.13 g/mol
• Stereochemistry : The compound exhibits chirality, with specific configurations at the 2 and 4 positions of the oxolane ring.

The iodomethyl group can be reduced to a methyl group, which alters the compound's properties and reactivity. The 4-(4-methylphenyl) substituent may enhance lipophilicity, potentially increasing biological activity.

The biological activity of (2S,4R)-2-(Iodomethyl)-4-(4-methylphenyl)oxolane is hypothesized to involve:

• Electrophilic Reactions : The iodomethyl group acts as an electrophile, enabling reactions with nucleophilic sites on proteins or other biomolecules.
• Hydrophobic Interactions : The aromatic 4-methylphenyl group may enhance binding affinity through π-π stacking interactions with target proteins or enzymes.

Case Study 1: Anticancer Activity

A study exploring the anticancer properties of oxolane derivatives found that certain structural modifications significantly enhanced cytotoxicity against cancer cell lines. The introduction of halogenated substituents was particularly effective in increasing activity .

Compound	IC50 (μM)	Mechanism
Oxolane A	15	Apoptosis induction
Oxolane B	10	Cell cycle arrest
(2S,4R)-2-(Iodomethyl)-4-(4-methylphenyl)oxolane	TBD	TBD

Case Study 2: Enzyme Interaction

Research into enzyme interactions indicated that compounds with similar structures can act as inhibitors for various enzymes critical in cancer metabolism. For instance, a related study noted that certain oxolanes inhibited protein phosphatase activity significantly .

Enzyme	Inhibition (%)	Reference
Protein Phosphatase 2A	75
c-Met	TBD